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Compound of Interest

Compound Name: Conopressin G

Cat. No.: B046012

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
This guide provides a detailed protocol for the safe handling and disposal of Conopressin G, a
synthetic peptide known for its toxicological profile. Adherence to these procedures is essential
to mitigate risks to personnel and the environment.

Key Safety and Hazard Information

Conopressin G is classified with significant hazard warnings. Below is a summary of its key
identifiers and safety classifications.

Identifier/Property Value Source
PubChem CID 163847 [1]
CAS Number 111317-91-0 [1]
Molecular Formula C44H71N15010S2 [1]
Molecular Weight 1034.3 g/mol [1]
GHS Hazard Codes H301, H311, H330, H331 [1]

Toxic if swallowed, Toxic in
Hazard Statements contact with skin, Fatal if [1]

inhaled, Toxic if inhaled
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It is important to note that while one Material Safety Data Sheet (MSDS) for Lys-Conopressin-G
stated it was not a hazardous substance or mixture, the GHS classifications from PubChem
indicate significant toxicity.[1][2] Therefore, it is imperative to handle Conopressin G with a
high degree of caution, assuming it is a hazardous substance.

Proper Disposal Protocol for Conopressin G

The following step-by-step procedure should be followed for the disposal of Conopressin G
and its contaminated materials.

Step 1: Personal Protective Equipment (PPE)

Before handling Conopressin G in any form (lyophilized powder or solution), it is mandatory to
wear the appropriate Personal Protective Equipment (PPE). This includes:

Respiratory Protection: A NIOSH-approved respirator is crucial, especially when handling the
powdered form, due to the risk of fatal inhalation.[1]

Hand Protection: Chemical-resistant gloves are required to prevent skin contact.[1]

Eye Protection: Safety glasses or goggles must be worn.

Body Protection: A lab coat or other protective clothing should be worn.

Step 2: Waste Segregation and Collection

Proper segregation of waste is fundamental to safe disposal.
e Solid Waste:

o Unused or expired lyophilized Conopressin G powder should be treated as toxic chemical
waste.

o Contaminated items such as pipette tips, vials, and gloves should be collected in a
designated, clearly labeled, and sealed hazardous waste container.

e Liquid Waste:
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o Solutions containing Conopressin G should be collected in a designated, sealed, and
clearly labeled hazardous waste container.

o Do not pour liquid waste containing Conopressin G down the drain.

Step 3: Decontamination

o Work Surfaces: All surfaces that may have come into contact with Conopressin G should be
thoroughly decontaminated. The appropriate decontamination solution will depend on the
specific laboratory protocols and the nature of the work surface.

o Glassware: Reusable glassware must be decontaminated using established laboratory
procedures for toxic substances before being washed.

Step 4: Storage of Waste

» All hazardous waste containers holding Conopressin G must be securely sealed and stored
in a designated, well-ventilated, and restricted-access area until they are collected for
disposal.

o Ensure that the waste is clearly labeled with its contents, including "Toxic" and the relevant
hazard symbols.

Step 5: Final Disposal

» The disposal of Conopressin G waste must be handled by a licensed and certified
hazardous waste disposal company.

o Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

e The precautionary statement P501 from the GHS classification indicates that contents and
containers must be disposed of in accordance with local regulations.[1]

Decision Workflow for Conopressin G Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Conopressin G.
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Caption: Decision workflow for the disposal of Conopressin G.

Accidental Release Measures

In the event of an accidental spill or release of Conopressin G, the following measures should
be taken immediately:
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e Evacuate: Immediately evacuate the affected area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent the further spread of the material. For powdered spills, avoid creating
dust.

o Cleanup: Cleanup should only be performed by trained personnel wearing appropriate PPE.
The spilled material and cleanup supplies must be collected in a sealed hazardous waste
container for disposal.

o First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water. Seek medical attention.[2]

o Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, occasionally
lifting the eyelids. Seek immediate medical attention.[2]

o Ingestion: If the person is conscious, wash out their mouth with water. Seek immediate
medical attention.[2]

By adhering to these stringent safety and disposal protocols, laboratories can ensure a safe
working environment and maintain compliance with all relevant regulations when handling
Conopressin G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Conopressin G in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046012#conopressin-g-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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